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(CrAs)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Chromium arsenide (CrAs) has garnered significant scientific interest due to the intricate

interplay between its crystal structure, complex magnetism, and pressure-induced

superconductivity.[1][2] This document provides a comprehensive technical overview of the

non-symmorphic crystal structure of CrAs. It details the crystallographic parameters, the

influence of temperature and pressure on the structure, and the experimental methodologies

employed for its characterization. A key focus is the relationship between the material's non-

symmorphic nature and its unique physical properties, offering insights for researchers in

condensed matter physics and materials science.

Introduction to CrAs and Non-symmorphic
Structures
Chromium arsenide (CrAs) crystallizes in an orthorhombic MnP-type structure at ambient

conditions, which is a distorted version of the hexagonal NiAs-type structure.[3][4] The crystal

structure of CrAs is described by the space group Pnma (No. 62), a non-symmorphic space

group.[3][5]
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A non-symmorphic crystal structure is characterized by the presence of symmetry operations

that involve fractional lattice translations, such as glide planes and screw axes, which cannot

be eliminated by a shift of the origin.[6] These non-symmorphic symmetries have a profound

impact on the electronic band structure, often enforcing band crossings and creating unique

topological states of matter.[5][6] In CrAs, the Pnma space group's non-symmorphic nature is

fundamentally linked to its electronic and magnetic properties, including the emergence of

unconventional superconductivity under pressure.[3][5]

At approximately 267 K, CrAs undergoes a first-order, isosymmetrical magnetostructural phase

transition from a high-temperature paramagnetic state to a low-temperature helimagnetic state.

[3][7] This transition is notable as it occurs without a change in the Pnma space group

symmetry but involves abrupt changes in the lattice parameters.[3][8] Furthermore, the

application of hydrostatic pressure suppresses this magnetic order and induces a

superconducting state, making CrAs a model system for studying the coexistence of

helimagnetism and superconductivity.[1][8]

Crystallographic Data of CrAs
The structure of CrAs has been precisely determined through single-crystal X-ray and neutron

diffraction experiments.[3][8][9]

Crystal System and Space Group
Crystal System: Orthorhombic

Structure Type: MnP-type (distorted NiAs-type)[3]

Space Group:Pnma (No. 62)[3]

Point Group: 2/m 2/m 2/m (mmm)

Non-symmorphic Elements: The Pnma space group includes a diagonal glide plane 'n'

perpendicular to the b-axis, a mirror glide plane 'm' perpendicular to the c-axis, and an axial

glide plane 'a' perpendicular to the a-axis.[5]

Lattice Parameters
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The unit cell parameters of CrAs are highly sensitive to temperature and pressure. The

magnetostructural transition at TN ≈ 267 K is accompanied by a significant, abrupt change in

the lattice constants.[3][8]

Condition a (Å) b (Å) c (Å) Volume (Å³) Reference

Room

Temperature
5.647 (3) 3.467 (2) 6.200 (3) 121.4 (1) [3]

Room

Temperature
5.649 3.463 6.2084 121.4 [4]

400 K

(Paramagneti

c)

5.6596 (2) 3.4800 (1) 6.2115 (2) 122.313 (7) [8]

35 K

(Helimagnetic

)

5.6176 (2) 3.5936 (1) 6.1830 (2) 124.873 (7) [8]

0.65 GPa

(Room Temp)
5.602 (5) 3.425 (3) 6.136 (5) 117.8 (2) [10]

Atomic Coordinates and Interatomic Distances
In the MnP-type structure, both Cr and As atoms occupy the Wyckoff position 4c. The Cr atoms

are coordinated by six As atoms, forming distorted [CrAs₆] octahedra, while As atoms are

coordinated by six Cr atoms in the form of distorted [AsCr₆] trigonal prisms.[3]

A notable feature of the CrAs structure is the anomalous behavior of one particular Cr-Cr

distance, which remains nearly constant with changes in temperature and pressure in the

paramagnetic phase.[3][8] This suggests strong Cr-Cr interactions play a crucial role in the

material's properties.
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Atomic Bond
Distance at
300 K (Å)

Distance at 35
K (Å)

Anomalous
Behavior

Reference

Cr-Cr (short) 2.8718 (4) 2.7661 (4)

Contracts

significantly on

cooling

[8]

Cr-Cr

(anomalous)
3.0645 (6) 3.0645 (6)

Nearly constant

across TN
[8]

Cr-As (avg) ~2.56 ~2.57
Slight increase

on cooling
[3]

Experimental Methodologies
The synthesis of high-quality samples and their characterization under various conditions are

critical for understanding the properties of CrAs.

Single Crystal Synthesis
Sn-Flux Method: High-purity Cr and As powders are mixed with an excess of Sn in an

evacuated quartz tube. The mixture is heated to a high temperature (e.g., 1150 °C), held for

an extended period, and then slowly cooled to allow crystal growth. The Sn flux is

subsequently removed by dissolving it in hydrochloric acid. This method typically yields

small, needle-like single crystals.[3]

Chemical Vapor Transport (CVT): Polycrystalline CrAs powder is sealed in an evacuated

quartz ampoule with a transport agent, typically iodine (I₂). A temperature gradient is

established along the ampoule (e.g., 1050 °C to 950 °C). The CrAs reacts with iodine to form

a gaseous species that diffuses to the cooler end of the ampoule, where it decomposes and

deposits as single crystals. The CVT method can produce significantly larger crystals than

the flux method, with dimensions on the order of millimeters.[11][12]
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Diagram 1: Experimental workflow for CrAs synthesis and characterization.

Structural Characterization
Synchrotron X-ray Diffraction (XRD): This technique is used for precise determination of the

crystal structure, lattice parameters, and atomic positions.[3] Single-crystal samples are

mounted in a diffractometer, and measurements are performed as a function of temperature

(using cryostats) and pressure (using diamond anvil cells). The high brilliance of synchrotron

sources allows for the study of very small samples under extreme conditions.[3][7]

Neutron Diffraction: Due to the neutron's magnetic moment, this technique is uniquely

sensitive to magnetic structures.[13] Neutron powder and single-crystal diffraction

experiments are essential for determining the helimagnetic structure of CrAs below TN and

tracking its evolution under pressure.[9][10][14] Data refinement is often performed using the

Rietveld method to obtain detailed structural and magnetic parameters.[14]

Structural Phase Transitions and Properties
The interplay between the crystal structure, magnetism, and electronic properties in CrAs is

most evident in its response to temperature and pressure.

Temperature-Induced Magnetostructural Transition
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At TN ≈ 267 K, CrAs undergoes a first-order phase transition from a Pauli paramagnetic state

to a double-helical antiferromagnetic state.[3] The magnetic moments of the Cr atoms align in

the ab-plane and propagate helically along the c-axis with an incommensurate wave vector.[3]

This magnetic ordering is coupled to a structural distortion, where the b-axis expands while the

a- and c-axes contract upon cooling through TN, although the Pnma space group symmetry is

preserved.[3][11] This isosymmetric transition can lead to significant microstructural changes,

such as twinning.[3][8]

Pressure-Induced Superconductivity
Applying hydrostatic pressure suppresses the helimagnetic ordering in CrAs.[2] The magnetic

transition temperature, TN, decreases with increasing pressure and is completely suppressed

above a critical pressure of approximately 0.7-1.0 GPa.[2][3] In the vicinity of this magnetic

quantum critical point, superconductivity emerges.[1] A dome-shaped superconducting region

appears in the pressure-temperature phase diagram, with a maximum critical temperature (Tc)

of about 2.2 K at around 1.0 GPa.[1][3] This proximity of magnetism and superconductivity

strongly suggests an unconventional pairing mechanism mediated by magnetic fluctuations.
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Diagram 2: Relationship between pressure, magnetism, and superconductivity in CrAs.

Role of the Non-symmorphic Structure
The non-symmorphic symmetries of the Pnma space group play a critical role in the electronic

properties of CrAs. In the absence of magnetism and spin-orbit coupling, these symmetries can

force electronic bands to be degenerate at the borders of the Brillouin zone, potentially leading

to the formation of semi-Dirac points.[5] These features in the electronic structure are closely

tied to the material's response to external stimuli. The strong hybridization between Cr d-

orbitals and As p-orbitals, combined with the constraints imposed by the non-symmorphic

symmetries, creates a complex electronic landscape that is highly sensitive to the subtle
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structural changes induced by pressure.[5][15] This sensitivity is believed to be a key ingredient

in the suppression of helimagnetism and the emergence of the unconventional

superconducting state.

Crystal Structure Hierarchy

Ideal NiAs-type
(P6_3/mmc, Symmorphic)

CrAs (ambient)
MnP-type

(Pnma, Non-symmorphic)

 Distortion
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(Theoretical)

Click to download full resolution via product page

Diagram 3: Structural relationship from the parent NiAs-type to CrAs.

Conclusion
The non-symmorphic crystal structure of CrAs is central to its fascinating physical properties.

The orthorhombic Pnma space group, with its inherent glide planes, dictates the complex

interplay between the lattice, electronic, and magnetic degrees of freedom. Detailed

experimental studies using X-ray and neutron diffraction have provided a clear picture of its

magnetostructural phase transition and the pressure-induced evolution towards a

superconducting state. The sensitivity of the Cr-Cr and Cr-As bonding to external stimuli,

coupled with the constraints of the non-symmorphic symmetry, makes CrAs an exemplary

material for investigating the fundamental connections between crystal structure, magnetism,

and unconventional superconductivity. Future research combining high-pressure structural
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analysis with spectroscopic probes will be crucial for fully elucidating the pairing mechanism in

this remarkable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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